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Compound of Interest

Compound Name: 3-Cyano-4-fluorobenzylicyanide

Cat. No.: B1586200

An In-Depth Technical Guide to 3-Cyano-4-fluorobenzylcyanide: Properties, Synthesis, and
Applications in Modern Drug Discovery

Abstract

3-Cyano-4-fluorobenzylcyanide, also known as 5-(cyanomethyl)-2-fluorobenzonitrile, is a
strategically important bifunctional building block in medicinal chemistry and materials science.
The presence of a fluorine atom and two distinct nitrile groups imparts unique electronic
properties and versatile reactivity, making it a valuable precursor for a range of complex
molecular targets. This guide provides a comprehensive overview of its physicochemical
properties, discusses logical synthetic pathways with mechanistic insights, and explores its
critical applications, particularly in the development of targeted therapeutics such as protein
degraders. Detailed experimental protocols and safety considerations are also presented to
equip researchers and drug development professionals with the practical knowledge required
to effectively utilize this compound.

Physicochemical Characteristics and Structural
Data

3-Cyano-4-fluorobenzylcyanide is a solid organic compound whose structure is defined by a
benzene ring substituted with a fluorine atom, a cyano group (-C=N), and a cyanomethyl group
(-CH2C=N). The electronic interplay between the electron-withdrawing fluorine and cyano
groups on the aromatic ring significantly influences the reactivity of the benzylic position.
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Key quantitative and identifying data for this compound are summarized below.

Property Value Source
Molecular Weight 160.15 g/mol [1]
Molecular Formula CoHsFN:2 [1][2]
CAS Number 519059-09-7 [11[2]

5-(cyanomethyl)-2-
IUPAC Name . [1]
fluorobenzonitrile

3-Cyano-4-
Common Synonyms o [3]
fluorophenylacetonitrile

Physical Form Solid [3]

Room Temperature, in a
Storage . [2]
sealed container

Synthesis and Mechanistic Considerations

The synthesis of 3-Cyano-4-fluorobenzylcyanide typically involves a multi-step sequence
starting from a readily available substituted toluene. A logical and industrially scalable approach
begins with 2-fluoro-5-methylbenzonitrile. The causality behind this choice lies in the
commercial availability of the starting material and the well-established chemical
transformations that can be performed on it.

The overall synthetic workflow can be conceptualized in two primary stages:

» Benzylic Bromination: The methyl group is converted into a bromomethyl group. This is a
crucial activation step, transforming a relatively inert C-H bond into a reactive C-Br bond,
which is an excellent leaving group for subsequent nucleophilic substitution. The reaction is
typically a free-radical halogenation, initiated by light or a radical initiator like
azobisisobutyronitrile (AIBN), using N-Bromosuccinimide (NBS) as the bromine source to
maintain a low concentration of Brz and minimize side reactions on the aromatic ring.
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e Cyanation: The benzylic bromide is then subjected to nucleophilic substitution with a cyanide
salt, such as sodium or potassium cyanide. This reaction, often an Sn2-type displacement,
introduces the second nitrile functionality, yielding the final product.

The following diagram illustrates this validated synthetic pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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